Cas no 1696638-44-4 (tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate
• CAS No: 1696638-44-4
• MF: C₁₇H₂₄INO₄
• MW: 433.281237602234
• CID: 6045589
• PubChem ID: 104969618
• Update Time: 2025-10-21

tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate
• 1696638-44-4
• EN300-1135634

• Inchi： 1S/C17H24INO4/c1-17(2,3)23-16(20)19-11-14(18)15(12-19)22-10-9-21-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
• InChI Key： XJDJSDOLYNAVPI-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 433.07501g/mol
• Monoisotopic Mass: 433.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate (CAS No. 1696638-44-4)

Tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate (CAS No. 1696638-44-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable for the development of innovative therapeutic agents targeting a range of diseases.

The molecular framework of tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its versatility. The presence of an iodine atom at the 3-position of the pyrrolidine ring enhances its reactivity, making it an excellent candidate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex heterocyclic scaffolds, which are prevalent in many modern drugs.

The ester group at the 1-position of the pyrrolidine ring provides an additional site for chemical modification, allowing for the introduction of diverse pharmacophores. This structural feature is particularly advantageous in medicinal chemistry, where fine-tuning of molecular properties can significantly impact biological activity. The phenoxyethoxy side chain further extends the compound's potential applications, offering opportunities to modulate solubility and metabolic stability.

In recent years, there has been a growing interest in leveraging such multifunctional intermediates to accelerate drug discovery pipelines. The synthesis of tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate exemplifies this trend, as it enables researchers to rapidly explore novel chemical space without the need for extensive starting material modifications. This efficiency is particularly critical in industrial settings where time-to-market is a key factor.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. By serving as a building block for kinase inhibitors, tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate contributes to the design of molecules that can selectively target these enzymes, thereby mitigating side effects and improving therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Machine learning models, trained on large datasets of bioactive molecules, can predict how modifications to tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate will affect its biological activity. This approach allows chemists to design optimized derivatives with higher precision, reducing the reliance on empirical trial-and-error methods.

The pharmaceutical industry has also embraced green chemistry principles in the synthesis of such intermediates. The use of sustainable solvents and catalytic systems not only reduces environmental impact but also improves process economics. For instance, palladium-catalyzed cross-coupling reactions are now commonly conducted under mild conditions using water or ethanol as solvents, aligning with global efforts to promote sustainable practices.

In conclusion, tert-butyl 3-iodo-4-(2-phenoxyethoxy)pyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicine.